molecular formula IrLa4 B14624708 Iridium--lanthanum (1/4) CAS No. 54652-82-3

Iridium--lanthanum (1/4)

Cat. No.: B14624708
CAS No.: 54652-82-3
M. Wt: 747.84 g/mol
InChI Key: IZIAUTIYUUOABW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Iridium–lanthanum (1/4) is a compound formed by the combination of iridium and lanthanum in a specific stoichiometric ratio. Iridium is a transition metal known for its high density and corrosion resistance, while lanthanum is a rare earth metal known for its high electropositivity and reactivity. The combination of these two elements results in a compound with unique physical and chemical properties that make it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of iridium–lanthanum (1/4) typically involves a hydrothermal synthesis process. One common method includes the following steps :

    Preparation of Lanthanum Hydroxide: Lanthanum nitrate is mixed with sodium hydroxide and heated in a Teflon-lined pressure vessel at 130°C for 720 minutes. The resulting precipitate is filtered and dried.

    Formation of Iridium-Lanthanum Compound: The prepared lanthanum hydroxide is mixed with iridium (IV) chloride in a sodium hydroxide solution. The mixture is ultrasonicated and then heated in a Teflon-lined pressure vessel at 150°C for 720 minutes. The resulting precipitate is filtered, washed, and dried.

Industrial Production Methods

Industrial production methods for iridium–lanthanum (1/4) may involve similar hydrothermal synthesis processes but on a larger scale. The use of automated systems and controlled environments ensures consistency and efficiency in the production of the compound.

Chemical Reactions Analysis

Types of Reactions

Iridium–lanthanum (1/4) undergoes various chemical reactions, including:

    Oxidation: Reacts with oxygen to form oxides.

    Reduction: Can be reduced by hydrogen or other reducing agents.

    Substitution: Reacts with halogens to form halides.

Common Reagents and Conditions

Major Products Formed

    Oxides: Lanthanum oxide and iridium oxide.

    Halides: Lanthanum chloride and iridium chloride.

Mechanism of Action

The mechanism of action of iridium–lanthanum (1/4) varies depending on its application. For example:

Comparison with Similar Compounds

Iridium–lanthanum (1/4) can be compared with other similar compounds, such as:

    Lanthanum Oxide (La₂O₃): Used in optical applications and as a catalyst.

    Iridium Oxide (IrO₂): Known for its catalytic properties and used in electrochemical applications.

    Lanthanum Chloride (LaCl₃): Used in various chemical reactions and as a precursor for other lanthanum compounds.

The uniqueness of iridium–lanthanum (1/4) lies in its combination of properties from both iridium and lanthanum, resulting in a compound with enhanced catalytic and superconducting properties.

Properties

CAS No.

54652-82-3

Molecular Formula

IrLa4

Molecular Weight

747.84 g/mol

IUPAC Name

iridium;lanthanum

InChI

InChI=1S/Ir.4La

InChI Key

IZIAUTIYUUOABW-UHFFFAOYSA-N

Canonical SMILES

[La].[La].[La].[La].[Ir]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.